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The intersection of magnetism and electrochemistry presents a compelling, albeit debated,

frontier in energy storage technology. The application of strong, static magnetic fields,

particularly those generated by neodymium (NdFeB) magnets, to battery charging systems

has yielded a spectrum of results ranging from significant performance enhancements to

negligible effects. This guide provides an objective comparison of the reported influences,

supported by experimental data, to elucidate the current state of research and potential

applications.

Theoretical Underpinnings: How Might Magnets
Influence Charging?
The primary hypothesis for how a static magnetic field could alter battery performance centers

on its interaction with moving ions within the electrolyte.[1][2] Several forces are proposed to be

at play:
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Lorentz Force: This force acts on charged particles (ions) moving within a magnetic field,

causing their trajectory to curve. This could induce convection in the electrolyte, improving

mass transport and ensuring a more uniform distribution of ions at the electrode surfaces.

Magnetohydrodynamic (MHD) Effect: The interaction between the magnetic field and the

local current density within the electrolyte can induce fluid motion (convection).[3] This MHD-

driven flow can enhance mass transfer rates, potentially reducing concentration polarization,

which is a limiting factor in high-rate charging.

Electrode Kinetics and Deposit Morphology: By influencing ion flow, magnetic fields may

alter the kinetics of electrochemical reactions at the electrode surface and affect the

morphology of metal deposition (e.g., suppressing lithium dendrite growth), which is a critical

safety and longevity concern.[2]

Conversely, a significant portion of literature suggests that for typical applications, the effects of

static magnetic fields from permanent magnets on the core electrochemical reactions within a

battery are minimal.[1] The debate continues as research in this area is still emerging, with

inconsistent results often attributed to varying experimental conditions and battery chemistries.

[1]

Quantitative Analysis: A Review of Experimental
Findings
Recent studies have sought to quantify the effects of external magnetic fields on the charging

and discharging performance of lithium-ion batteries. The results, while not universally

consistent, suggest potential improvements in capacity, energy, and efficiency under specific

conditions.

Table 1: Comparative Performance of 18650 Li-ion Batteries Under External Magnetic Fields
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Magnetic
Induction
Intensity
(mT)

Discharge
Capacity
(Ah)

Charge
Capacity
(Ah)

Discharge
Energy
(Wh)

Charge
Energy
(Wh)

Percentage
Increase in
Discharge
Energy vs.
0 mT

0 2.39 2.45 8.66 9.87 0.00%

3.98 2.44 2.50 8.85 10.08 2.20%

19.75 2.47 2.53 8.97 10.22 3.58%

39.50 2.50 2.56 9.09 10.34 5.00%

Data summarized from a study on 18650 lithium-ion batteries. The results indicate a clear trend

where increasing magnetic field strength corresponds to an increase in both capacity and

energy during charge and discharge cycles.[4] A related experiment showed that after 20

cycles at a 1C rate, a battery under a 38.50 mT field had a discharge capacity 8.47% higher

than a battery with no magnetic field.[3]

Table 2: Performance Enhancement of LiFePO4 Batteries Under a Constant Magnetic Field
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Parameter Test Condition Performance Change

Kinetic Efficiency
0.5 C Charge Rate + 6 mT

Field
+25%

Coulombic Efficiency
0.5 C Charge Rate + 6 mT

Field
+5%

Internal Resistance
0.5 C Charge Rate + 6 mT

Field
-58%

Kinetic Efficiency
1 C Discharge Rate + 3 mT

Field
+2.6%

Coulombic Efficiency
1 C Discharge Rate + 3 mT

Field
+8.4%

Internal Resistance
1 C Discharge Rate + 3 mT

Field
-26%

Data from a study on IFR 26650 LiFePO4 batteries, showing significant improvements in

efficiency and reduction in internal resistance when a magnetic field is applied during charging

and discharging.[5]

Table 3: Capacity of Li3(V0.9Fe0.1)2(PO4)3/C Battery With and Without External Magnetic

Field

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://journalcra.com/article/effects-constant-magnetic-field-performance-and-durability-lithium-lifepo4-batteries
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10815414?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


C-Rate
Average Discharge
Capacity (mAh/g) @ 0 mT

Average Discharge
Capacity (mAh/g) @ 150
mT

0.1 C 371.83 353.00 (after 45 cycles)

0.2 C 338.56 331.11

0.5 C 301.99 301.07

1 C 277.63 278.48

2 C 258.91 260.65

5 C 241.98 244.60

Data interpreted from charge-discharge tests on a magnetic ion-doped battery material. While

the initial capacity at a low C-rate was higher without the field, the battery tested under the 150

mT magnetic field exhibited a lower decay rate over 45 cycles and slightly better performance

at higher C-rates (1-5C).[6]

Experimental Protocols
Reproducibility and standardization are critical in this field. Below are summaries of the

methodologies used in the cited studies to quantify the influence of magnetic fields.

Protocol 1: Charge-Discharge Performance Testing of
18650 Li-ion Batteries

System Construction: The experimental setup consists of three main components: a 18650

lithium-ion battery, a MACCOR battery charge-discharge test system, and a DC magnetic

field generation system (e.g., a Helmholtz coil). The entire apparatus is placed within a

thermostat to maintain a constant ambient temperature of 25 °C.[4]

Magnetic Field Generation: A uniform DC magnetic field is generated by the Helmholtz coil.

The magnetic induction intensity is controlled by adjusting the input current to the coil (e.g., 1

A, 5 A, and 10 A to produce fields of 3.95 mT, 19.75 mT, and 39.5 mT, respectively).[4]

Baseline Measurement (No Magnetic Field):
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The battery is subjected to standard charge-discharge cycles at various rates (e.g., 1/3 C,

1/2 C, and 1 C).

For charging, a constant current-constant voltage (CC-CV) method is used. The battery is

charged at a constant current until the voltage reaches its upper limit (e.g., 4.2 V), then

held at that voltage until the charge current drops below a set threshold (e.g., 0.05 C).[4]

For discharging, the battery is discharged at a constant current until its voltage drops to

the cut-off limit (e.g., 2.75 V).[3]

The battery is allowed to rest for 1 hour between charge and discharge steps to stabilize.

The cycle is repeated three times, with the data from the third cycle used for analysis.[4]

Measurement with Magnetic Field: The battery is placed in the center of the magnetic field

generation system. The entire charge-discharge testing protocol from step 3 is repeated

under various magnetic field strengths.[4]

Data Acquisition: Key parameters such as voltage, current, charge/discharge capacity (Ah),

and charge/discharge energy (Wh) are continuously monitored and recorded by the battery

test system.[4]

Protocol 2: Performance and Durability Testing of
LiFePO4 Batteries

Experimental Design: This protocol assesses three key parameters: kinetic efficiency,

coulombic efficiency, and internal resistance. The factors varied are the charge/discharge

rate, the magnetic field strength (e.g., 0 mT, 3 mT, 6 mT), and the process (charging vs.

discharging).[5]

Test Setup: An experimental device is constructed to test an IFR 26650 LiFePO4 battery

while applying a constant, uniform magnetic field.

Procedure: The battery is cycled through various charge and discharge rates under different

magnetic field strengths.

Analysis: The collected data is analyzed to determine the optimal conditions for charging and

discharging that maximize efficiency and minimize internal resistance, thereby improving
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performance and durability.[5]

Visualizing the Mechanisms and Processes
To better understand the theoretical interactions and experimental procedures, the following

diagrams were generated using Graphviz.

Battery Cell

External Neodymium Magnet Proposed Effects

Anode Electrolyte Li+ ions Cathode Li+ ions

Lorentz Force
(F = q(v x B))

 Induces

Magnetohydrodynamic
(MHD) Effect
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Static Magnetic
Field (B)

Altered Electrode
Kinetics

 Influences

 Influences

Click to download full resolution via product page

Caption: Theoretical influence of a magnetic field on ion transport in a battery.
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1. System Setup
(Battery, Tester, Magnet Coil, Thermostat)

2. Baseline Test (0 mT Field)
- Cycle at various C-rates

- Record V, I, Ah, Wh

3. Apply Magnetic Field
(e.g., 4 mT, 20 mT, 40 mT)

4. Repeat Cycling Tests
- Cycle at same C-rates

- Record V, I, Ah, Wh

5. Data Analysis
- Compare performance metrics

- Quantify % change

Quantifying Neodymium Magnet Influence

Reported Positive Effects

+ Increased charge/discharge capacity [5, 7]
+ Increased charge/discharge energy [5]
+ Reduced internal resistance [12]
+ Improved kinetic & coulombic efficiency [12]
+ Reduced material cracking [7]

Alternative View / Other Applications

- Negligible effect from static fields in common use [2]
- Research is nascent and results can be inconsistent [2]
- Primary use in wireless charging is for alignment and field focusing [14, 16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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